3-methyl-2,3-dihydro-1H-3-benzazepin-2-one
Cat. No. B8457992
CAS No.:
425386-56-7
M. Wt: 173.21 g/mol
InChI Key: NTRIXPNQPWVRJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07468365B2
Procedure details
To a 5 L Morton flask under a strong nitrogen atmosphere was added H2SO4, (1.42 L) and N-methyl-N-(2,2-dimethoxyethyl)phenylacetamide (712 g, 3 mol) was added dropwise to the reaction flask which caused an exotherm (22 to 78° C.). The resulting reaction was then heated to 110° C. for 3 h then cooled to room temperature and transferred to a 20 L Morton flask. At less than 10° C., the reaction mixture was quenched with aqueous sodium hydroxide (9.18 L, 5 N). Extractive workup with ethyl acetate (2×2.85 L), drying with sodium sulfate followed by concentrating to a solid, provided 520 g (73.5%) of 3-methyl-2,3-dihydro-1H-3-benzazepin-2-one as a solid. This material may be recrystallized from MTBE for added purity to give a solid, mp=81-82° C.; (M+H)+=174.2.
Name
N-methyl-N-(2,2-dimethoxyethyl)phenylacetamide
Quantity
712 g
Type
reactant
Reaction Step One
Yield
73.5%
Identifiers
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REACTION_CXSMILES
|
OS(O)(=O)=O.[CH3:6][N:7]([CH2:17][CH:18](OC)OC)[C:8](=[O:16])[CH2:9][C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1>>[CH3:6][N:7]1[C:8](=[O:16])[CH2:9][C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=2[CH:18]=[CH:17]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1.42 L
|
|
Type
|
reactant
|
|
Smiles
|
OS(=O)(=O)O
|
|
Name
|
N-methyl-N-(2,2-dimethoxyethyl)phenylacetamide
|
|
Quantity
|
712 g
|
|
Type
|
reactant
|
|
Smiles
|
CN(C(CC1=CC=CC=C1)=O)CC(OC)OC
|
Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
|
110 °C
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
was added dropwise to the reaction flask which
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
an exotherm (22 to 78° C.)
|
CUSTOM
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Type
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CUSTOM
|
|
Details
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The resulting reaction
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
then cooled to room temperature
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
At less than 10° C., the reaction mixture was quenched with aqueous sodium hydroxide (9.18 L, 5 N)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
Extractive workup with ethyl acetate (2×2.85 L), drying with sodium sulfate
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
by concentrating to a solid
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN1C=CC2=C(CC1=O)C=CC=C2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 520 g | |
| YIELD: PERCENTYIELD | 73.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 100.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
